Cas no 17405-22-0 (9H-Purine-6-methanol)
9H-Purine-6-methanol structure
Product Name:9H-Purine-6-methanol
CAS No:17405-22-0
MF:C6H6N4O
MW:150.138040065765
CID:122319
PubChem ID:11171069
Update Time:2025-04-18
9H-Purine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-6-methanol
- 1H-Purine-6-methanol (9CI)
- 7H-purin-6-ylmethanol
- AKOS006302681
- (9H-purin-6-yl)methanol
- 17405-22-0
- SCHEMBL11903082
- 1h-purine-6-methanol
- DTXSID80457513
-
- Inchi: 1S/C6H6N4O/c11-1-4-5-6(9-2-7-4)10-3-8-5/h2-3,11H,1H2,(H,7,8,9,10)
- InChI Key: XAZUOZIIQIWVIK-UHFFFAOYSA-N
- SMILES: OCC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 150.05428
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- PSA: 69.34
9H-Purine-6-methanol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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